Cas no 2227660-82-2 ((3S)-3-hydroxy-4-propylheptanoic acid)

• Product Name: (3S)-3-hydroxy-4-propylheptanoic acid
• CAS No: 2227660-82-2
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 6350827
• PubChem ID: 165699551
• Update Time: 2025-10-31

(3S)-3-hydroxy-4-propylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-4-propylheptanoic acid
• 2227660-82-2
• EN300-1733549

• Inchi： 1S/C10H20O3/c1-3-5-8(6-4-2)9(11)7-10(12)13/h8-9,11H,3-7H2,1-2H3,(H,12,13)/t9-/m0/s1
• InChI Key： PASZLTYAVHDGIB-VIFPVBQESA-N
• SMILES： O[C@@H](CC(=O)O)C(CCC)CCC

Computed Properties

• Exact Mass: 188.14124450g/mol
• Monoisotopic Mass: 188.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Additional information on (3S)-3-hydroxy-4-propylheptanoic acid

Recent Advances in the Study of (3S)-3-hydroxy-4-propylheptanoic acid (CAS: 2227660-82-2)

The compound (3S)-3-hydroxy-4-propylheptanoic acid (CAS: 2227660-82-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral hydroxy fatty acid derivative is being investigated for its potential therapeutic applications, particularly in metabolic disorders and inflammatory diseases. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing new insights into its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry detailed an efficient asymmetric synthesis route for (3S)-3-hydroxy-4-propylheptanoic acid, achieving high enantiomeric purity (>99% ee) through enzymatic resolution. The researchers highlighted the compound's structural similarity to endogenous fatty acid metabolites, suggesting its potential as a modulator of peroxisome proliferator-activated receptors (PPARs). This finding opens new avenues for developing PPAR-targeted therapies for metabolic syndrome.

In vitro and in vivo pharmacological evaluations have demonstrated that (3S)-3-hydroxy-4-propylheptanoic acid exhibits dual PPARα/γ agonistic activity with an EC50 of 0.8 μM for PPARα and 1.2 μM for PPARγ. This balanced activation profile differentiates it from existing PPAR agonists and may translate to improved therapeutic outcomes with reduced side effects. Notably, animal models of type 2 diabetes showed significant improvements in insulin sensitivity and lipid profiles following treatment with this compound.

The compound's pharmacokinetic properties were investigated in a recent preclinical study, revealing favorable absorption characteristics (oral bioavailability of 65-72%) and a plasma half-life of approximately 8 hours in rodent models. Metabolic stability studies indicated that (3S)-3-hydroxy-4-propylheptanoic acid undergoes primarily β-oxidation, with minimal cytochrome P450-mediated metabolism, suggesting low potential for drug-drug interactions.

Emerging research has also explored the anti-inflammatory effects of (3S)-3-hydroxy-4-propylheptanoic acid. A 2024 study demonstrated its ability to suppress NF-κB signaling and reduce pro-inflammatory cytokine production in macrophage cell lines. These findings suggest potential applications beyond metabolic disorders, possibly in inflammatory conditions such as rheumatoid arthritis or inflammatory bowel disease.

Several pharmaceutical companies have included derivatives of (3S)-3-hydroxy-4-propylheptanoic acid in their development pipelines, with one candidate currently in Phase I clinical trials for non-alcoholic steatohepatitis (NASH). The unique pharmacophore of this compound class offers opportunities for structural optimization to enhance potency and selectivity while maintaining favorable safety profiles.

Future research directions include investigating the compound's effects on gut microbiota composition, as preliminary data suggest it may promote the growth of beneficial bacterial species. Additionally, structure-activity relationship studies are underway to develop more potent analogs with improved tissue distribution characteristics. The continued exploration of (3S)-3-hydroxy-4-propylheptanoic acid and its derivatives promises to yield valuable insights into fatty acid-mediated signaling pathways and their therapeutic potential.